Cas no 1353952-36-9 (N-[4-(Acetyl-isopropyl-amino)-cyclohexyl]-2-chloro-acetamide)

• Product Name: N-[4-(Acetyl-isopropyl-amino)-cyclohexyl]-2-chloro-acetamide
• CAS No: 1353952-36-9
• MF: C₁₃H₂₃ClN₂O₂
• MW: 274.786922693253
• CID: 2163400
• Update Time: 2025-09-23

N-[4-(Acetyl-isopropyl-amino)-cyclohexyl]-2-chloro-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(acetyl-isopropyl-amino)-cyclohexyl]-2-chloro-acetamide
• (1R,4R)-N-[4-(Acetyl-isopropyl-amino)-cyclohexyl]-2-chloro-acetamide
• 2-Chloro-N-(4-(N-isopropylacetamido)cyclohexyl)acetamide
• AM92476
• AM101884
• N-[4-(acetylisopropylamino)cyclohexyl]-2-chloroacetamide
• (1R,4R)-N-[4-(acetylisopropylamino)cyclohexyl]-2-chloroacetamide
• N-{trans-4-[(Chloroacetyl)amino]cyclohexyl}-N-isopropylacetamide
• N-[4-(Acetyl-isopropyl-amino)-cyclohexyl]-2-chloro-acetamide

• Inchi： 1S/C13H23ClN2O2/c1-9(2)16(10(3)17)12-6-4-11(5-7-12)15-13(18)8-14/h9,11-12H,4-8H2,1-3H3,(H,15,18)
• InChI Key： GHHFTVGAGJKUMB-UHFFFAOYSA-N
• SMILES： ClCC(NC1CCC(CC1)N(C(C)=O)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• Topological Polar Surface Area: 49.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-[4-(Acetyl-isopropyl-amino)-cyclohexyl]-2-chloro-acetamide

Comprehensive Overview of N-[4-(Acetyl-isopropyl-amino)-cyclohexyl]-2-chloro-acetamide (CAS No. 1353952-36-9)

N-[4-(Acetyl-isopropyl-amino)-cyclohexyl]-2-chloro-acetamide (CAS No. 1353952-36-9) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound, characterized by its acetyl-isopropyl-amino and chloro-acetamide functional groups, exhibits potential applications in drug development, particularly in targeting specific enzymatic pathways. Researchers are increasingly exploring its role in modulating protein interactions, making it a subject of interest in precision medicine and targeted therapy.

The molecular formula of N-[4-(Acetyl-isopropyl-amino)-cyclohexyl]-2-chloro-acetamide reflects its complex yet versatile nature. Its cyclohexyl backbone provides structural stability, while the chloro-acetamide moiety introduces reactivity, enabling potential modifications for enhanced bioavailability. Recent studies highlight its relevance in small-molecule drug discovery, where its pharmacokinetic properties are being optimized for improved therapeutic outcomes. This aligns with the growing demand for highly selective and low-toxicity compounds in modern pharmacology.

One of the key advantages of CAS No. 1353952-36-9 lies in its potential for structure-activity relationship (SAR) studies. By tweaking its functional groups, scientists aim to develop derivatives with enhanced efficacy against specific biological targets. This approach is particularly relevant in the context of personalized medicine, where tailored treatments are becoming a cornerstone of patient care. The compound's isopropyl-amino group, for instance, has been linked to improved membrane permeability, a critical factor in drug delivery systems.

In the realm of biochemical research, N-[4-(Acetyl-isopropyl-amino)-cyclohexyl]-2-chloro-acetamide has shown promise in inhibiting certain enzymes involved in metabolic disorders. Its mechanism of action, though still under investigation, is believed to involve reversible binding to active sites, making it a candidate for enzyme inhibition therapy. This has sparked interest in its potential applications for conditions like diabetes and obesity, where metabolic enzymes play a pivotal role.

The synthesis of CAS No. 1353952-36-9 involves multi-step organic reactions, with emphasis on achieving high purity and yield. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure the compound meets rigorous standards for research use. This meticulous process underscores the importance of quality control in producing reliable compounds for scientific inquiry.

From an industrial perspective, the demand for N-[4-(Acetyl-isopropyl-amino)-cyclohexyl]-2-chloro-acetamide is driven by its potential in high-throughput screening (HTS) assays. Pharmaceutical companies are leveraging its unique properties to identify novel drug candidates, particularly in oncology and neurology. Its compatibility with automated screening platforms further enhances its utility in large-scale drug discovery projects.

Environmental and safety considerations are also paramount when handling CAS No. 1353952-36-9. While not classified as hazardous, proper storage conditions—such as controlled temperature and moisture levels—are recommended to maintain its stability. Researchers are advised to follow good laboratory practices (GLP) to ensure safe and effective use.

Looking ahead, the future of N-[4-(Acetyl-isopropyl-amino)-cyclohexyl]-2-chloro-acetamide appears promising, with ongoing studies exploring its broader applications. As the scientific community continues to unravel its potential, this compound may soon find its place in the next generation of therapeutic agents. Its versatility and adaptability make it a valuable asset in the ever-evolving landscape of drug development and biomedical research.